Cas no 1997286-67-5 ()

• CAS No: 1997286-67-5
• Molecular Formula: C₃₆H₆₈O₄
• Molecular Weight: 564.92273235321
• CID: 6770157
• PubChem ID: 126456513

Properties

Names and Identifiers

• InChIKey： RCTXOTTXFKSGGU-SEYXRHQNSA-N
• Inchi： 1S/C36H68O4/c1-3-5-7-8-9-10-11-12-13-14-15-19-22-25-29-33-36(39)40-34(30-26-6-4-2)31-27-23-20-17-16-18-21-24-28-32-35(37)38/h12-13,34H,3-11,14-33H2,1-2H3,(H,37,38)/b13-12-
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCC)CCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 564.51176065g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 33
• Monoisotopic Mass: 564.51176065g/mol
• Heavy Atom Count: 40
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids